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Compound of Interest

Compound Name: Bis(4-chlorophenyl) phosphate

CAS No.: 4795-31-7

Cat. No.: B1656022

Get Quote

Executive Summary
Bis(4-chlorophenyl) phosphate (BCPP) is a critical organophosphorus intermediate utilized

primarily in the phosphotriester method of oligonucleotide synthesis and the phosphorylation of

bioactive molecules. Unlike the highly reactive phosphoramidites used in modern automated

synthesis, BCPP serves as a stable, isolable phosphate diester source that allows for the

precise construction of internucleotide bonds in solution-phase synthesis.[1]

Its value lies in the 4-chlorophenyl (p-chlorophenyl) moieties, which act as lipophilic, electron-

withdrawing protecting groups.[1] These groups enhance the electrophilicity of the phosphorus

center upon activation while preventing side reactions during chain elongation. This guide

details the mechanistic grounding, synthetic protocols, and deprotection strategies for utilizing

BCPP effectively.
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Property Detail

Chemical Name Bis(4-chlorophenyl) phosphate

Synonyms
Bis(p-chlorophenyl) phosphate; BCPP;

Phosphoric acid bis(4-chlorophenyl) ester

Structure

Molecular Weight 319.08 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in pyridine, THF, dioxane; sparingly

soluble in water

Acidity (

)
~1.5 (Phosphate diester proton)

Stability
Stable under anhydrous conditions; hydrolyzes

slowly in acidic moisture

Mechanism of Action: The Phosphotriester
Approach
BCPP functions as a phosphorylating agent. In its native form, it is a phosphate diester with

one free acidic hydroxyl group.[1] To react with a nucleophile (such as the 3'-OH or 5'-OH of a

nucleoside), it must first be activated by a condensing agent.

Activation Pathway
The reaction is driven by converting the stable phosphate oxygen anion into a good leaving

group using a sulfonyl chloride reagent (e.g., TPS-Cl or MSNT).

Activation: BCPP reacts with the condensing agent (e.g., 2,4,6-triisopropylbenzenesulfonyl

chloride, TPS-Cl) in pyridine.[1]

Intermediate Formation: A highly reactive mixed anhydride (sulfonate-phosphate anhydride)

or a pyrophosphate intermediate is formed.
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Coupling: The nucleoside hydroxyl attacks the phosphorus center, displacing the sulfonate

leaving group to form the phosphotriester.
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Figure 1: Activation and coupling mechanism of Bis(4-chlorophenyl) phosphate in

phosphotriester synthesis.

Detailed Protocol: Phosphorylation of a Nucleoside
This protocol describes the synthesis of a 5'-protected-2'-deoxynucleoside-3'-bis(4-
chlorophenyl) phosphate, a standard building block.

Reagents & Equipment
Substrate: 5'-O-Dimethoxytrityl-thymidine (DMT-T) (1.0 eq).

Reagent: Bis(4-chlorophenyl) phosphate (1.5 eq).

Coupling Agent: 1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole (MSNT) or TPS-Cl (2.0 eq).

Solvent: Anhydrous Pyridine (stored over KOH pellets or molecular sieves).

Atmosphere: Dry Argon or Nitrogen.

Step-by-Step Procedure
Step 1: Drying (Critical)
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Dissolve the nucleoside (DMT-T) and Bis(4-chlorophenyl) phosphate in anhydrous

pyridine.

Evaporate to dryness under high vacuum (rotary evaporator followed by oil pump) to remove

trace moisture as the pyridine azeotrope.

Repeat this "co-evaporation" step 3 times.

Step 2: Activation and Coupling

Redissolve the dried mixture in fresh anhydrous pyridine (approx. 10 mL per gram of

nucleoside).

Add the coupling agent (MSNT) in one portion.

Stir the reaction mixture at room temperature (

) under an inert atmosphere.

Monitoring: Monitor by TLC (Silica gel; CHCl

/MeOH 9:1). The starting nucleoside (

) should disappear, converting to the less polar phosphotriester (

).[1] Reaction time is typically 45–90 minutes.

Step 3: Quenching

Once complete, cool the mixture to

in an ice bath.

Add a small volume of water (1–2 mL) or 50% aqueous pyridine to hydrolyze the excess

mixed anhydride. Stir for 10 minutes.

Step 4: Workup

Dilute the mixture with chloroform (CHCl
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) or dichloromethane (DCM).

Wash the organic layer with:

Saturated NaHCO

(to neutralize acids).

Water.

Dry the organic layer over anhydrous Na

SO

.

Filter and concentrate under reduced pressure to a gum/foam.

Step 5: Purification

Purify via flash column chromatography on silica gel.

Eluent: Gradient of 0–5% Methanol in Dichloromethane.

Yield: Typical yields range from 85% to 95%.

Deprotection Strategy
The 4-chlorophenyl group is stable to standard acid (used to remove DMT) and mild base, but

it must be removed at the end of the synthesis to yield the biologically active phosphate diester

or monoester.

The Oximate Method
The most reliable method for removing the chlorophenyl protecting group is nucleophilic attack

by an oximate ion.

Reagent:

-tetramethylguanidinium syn-2-nitrobenzaldoximate (TMG-NBA).[1]
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Conditions: Treat the phosphotriester with 0.1 M TMG-NBA in dioxane/water (1:1) at room

temperature for 12–24 hours.

Mechanism: The oximate nucleophile attacks the phosphorus, displacing the 4-

chlorophenoxide ion. The resulting oxime-phosphate intermediate is unstable and hydrolyzes

to the free phosphate.

Comparative Deprotection Data
Reagent Conditions Selectivity Application

TMG-NBA (Oximate)
Dioxane/H

O, RT, 16h
High

Standard removal of

chlorophenyl groups.

Aqueous Ammonia

25% NH

OH,

, 12h

Low/Slow

Often insufficient;

risks backbone

cleavage if prolonged.

[1]

Fluoride (TBAF) THF, RT Poor
Not effective for aryl

phosphates.[1]

Troubleshooting & Optimization
Common Failure Modes

Moisture Contamination: The mixed anhydride intermediate is extremely sensitive to water. If

the reaction stalls or yields are low, ensure the pyridine is strictly anhydrous (<50 ppm

water).[1]

Sulfonation Side Reactions: Using TPS-Cl can sometimes lead to sulfonation of the

nucleoside 5'-OH if the phosphate activation is slow. MSNT is preferred for faster kinetics

and fewer side reactions.

Workflow Diagram
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Figure 2: Operational workflow for phosphorylation using Bis(4-chlorophenyl) phosphate.

Safety and Handling
Corrosivity: Bis(4-chlorophenyl) phosphate is an organophosphate. While less toxic than

nerve agents, it should be treated as a potential cholinesterase inhibitor.[1] Wear nitrile

gloves and a lab coat.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1656022/docs?utm_src=pdf-body-img#application-note-bis-4-chlorophenyl-phosphate-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1656022/docs?utm_src=pdf-body#application-note-bis-4-chlorophenyl-phosphate-as-a-synthetic-intermediate
https://www.benchchem.com/product/b1656022/docs?utm_src=pdf-body#application-note-bis-4-chlorophenyl-phosphate-as-a-synthetic-intermediate
https://cymitquimica.com/cas/3871-99-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitizers: Condensing agents like TPS-Cl and MSNT are potent sensitizers and irritants.

Handle in a fume hood.

Disposal: All phosphorus-containing waste must be segregated and disposed of according to

halogenated organic waste protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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